Cas no 3048-85-9 (Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester)

Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester structure
3048-85-9 structure
Product Name:Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester
CAS No:3048-85-9
MF:C13H18O6
MW:270.278424739838
CID:309147
PubChem ID:301136
Update Time:2025-04-19

Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester
    • 4-ethoxycarbonylbicyclo[2.2.2]octane-2,3-dicarboxylic acid
    • 1-(ethoxycarbonyl)bicyclo[2.2.2]octane-2,3-dicarboxylic acid
    • 1-Aethoxycarbonyl-bicyclo< 2.2.2> octan-2,3-dicarbonsaeure
    • 1-Ethoxycarbonylbicyclo[2.2.2]octan-2.3-dicarbonsaeure
    • 1-Ethoxycarbonylbicyclo< 2.2.2> octan-2.3-dicarbonsaeure
    • AC1L6XRN
    • NSC177420
    • DTXSID90306543
    • 3048-85-9
    • NSC-177420
    • Inchi: 1S/C13H18O6/c1-2-19-12(18)13-5-3-7(4-6-13)8(10(14)15)9(13)11(16)17/h7-9H,2-6H2,1H3,(H,14,15)(H,16,17)
    • InChI Key: LNKVTTIJTSPNEX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C12CCC(CC1)C(C(=O)O)C2C(=O)O)=O

Computed Properties

  • Exact Mass: 270.11034
  • Monoisotopic Mass: 270.110338
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.376
  • Boiling Point: 456.5°Cat760mmHg
  • Flash Point: 173.2°C
  • Refractive Index: 1.551
  • PSA: 100.9
  • LogP: 1.14130
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.